Cas no 2228848-45-9 (1-(3-ethoxyphenyl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(3-ethoxyphenyl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2228848-45-9
• MF: C₁₃H₁₇F₂NO
• MW: 241.276990652084
• CID: 6092634
• PubChem ID: 165694875
• Update Time: 2025-06-14

1-(3-ethoxyphenyl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxyphenyl)-3,3-difluorocyclobutylmethanamine
• 2228848-45-9
• [1-(3-ethoxyphenyl)-3,3-difluorocyclobutyl]methanamine
• EN300-1974356

• Inchi： 1S/C13H17F2NO/c1-2-17-11-5-3-4-10(6-11)12(9-16)7-13(14,15)8-12/h3-6H,2,7-9,16H2,1H3
• InChI Key： NRFHZRJEWXEPMH-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC=C(C=2)OCC)(CN)C1)F

Computed Properties

• Exact Mass: 241.12782049g/mol
• Monoisotopic Mass: 241.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3-ethoxyphenyl)-3,3-difluorocyclobutylmethanamine

Comprehensive Overview of 1-(3-ethoxyphenyl)-3,3-difluorocyclobutylmethanamine (CAS No. 2228848-45-9)

The compound 1-(3-ethoxyphenyl)-3,3-difluorocyclobutylmethanamine (CAS No. 2228848-45-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, including a difluorocyclobutyl moiety and an ethoxyphenyl group, this compound exhibits potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its pharmacokinetic properties and bioavailability, which make it a promising candidate for further investigation.

In recent years, the demand for fluorinated compounds like 1-(3-ethoxyphenyl)-3,3-difluorocyclobutylmethanamine has surged due to their enhanced stability and metabolic resistance. This aligns with current trends in medicinal chemistry, where fluorine substitution is widely employed to improve drug efficacy. The compound's cyclobutylmethanamine backbone also contributes to its versatility, enabling interactions with various biological targets. As such, it has become a focal point in studies related to central nervous system (CNS) therapeutics and enzyme modulation.

The synthesis of CAS No. 2228848-45-9 involves multi-step organic reactions, often starting with the preparation of the 3,3-difluorocyclobutane core. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling are frequently employed to achieve high yields and purity. Given the growing interest in green chemistry, researchers are also exploring eco-friendly synthetic routes to produce this compound with minimal environmental impact.

From an industrial perspective, 1-(3-ethoxyphenyl)-3,3-difluorocyclobutylmethanamine is valued for its potential role in developing high-performance polymers and electronic materials. Its thermal stability and electronic properties make it suitable for applications in organic light-emitting diodes (OLEDs) and flexible electronics. These attributes have positioned it as a key intermediate in cutting-edge material science projects.

In the context of drug development, this compound is being studied for its interactions with G-protein-coupled receptors (GPCRs) and ion channels. Early-stage research suggests potential utility in addressing neurodegenerative disorders and chronic pain management. However, further in vitro and in vivo studies are required to fully elucidate its mechanisms and therapeutic potential.

The analytical characterization of CAS No. 2228848-45-9 typically involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's structural integrity and purity, which are critical for both research and industrial applications. Additionally, computational modeling is increasingly used to predict its molecular interactions and binding affinities.

As the scientific community continues to explore the capabilities of 1-(3-ethoxyphenyl)-3,3-difluorocyclobutylmethanamine, its relevance in personalized medicine and targeted therapies is becoming more apparent. With ongoing advancements in cheminformatics and AI-driven drug design, this compound is poised to play a pivotal role in the next generation of biomedical innovations.